methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride
Overview
Description
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride (M2ADFPAH) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water, alcohol, and other organic solvents. M2ADFPAH is a derivative of the amino acid phenylalanine, and is used as a building block for peptide synthesis.
Mechanism of Action
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride acts as a substrate for the enzyme phenylalanine hydroxylase, which catalyzes the conversion of phenylalanine to tyrosine. The enzyme is found in the liver, and is responsible for the metabolism of phenylalanine to tyrosine.
Biochemical and Physiological Effects
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride is an important building block for peptide synthesis, and is used in the synthesis of peptides, peptidomimetics, and peptidomimetic drugs. It is also used in the synthesis of proteins, nucleic acids, and other biopolymers. It has been shown to have anti-inflammatory and anti-cancer effects, as well as being involved in the regulation of cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride is a versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to synthesize in the laboratory, and is soluble in water, alcohol, and other organic solvents. It is also relatively stable in solution, and has a low toxicity. However, it is important to note that methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride is a derivative of the amino acid phenylalanine, and may interfere with the metabolism of phenylalanine in the body.
Future Directions
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride has a wide range of potential applications in scientific research. It can be used in the synthesis of peptides, peptidomimetics, and peptidomimetic drugs. It can also be used in the synthesis of proteins, nucleic acids, and other biopolymers. It has potential applications in the development of drugs for the treatment of cancer and other diseases. Additionally, further research is needed to investigate the potential of methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride as an anti-inflammatory agent, and to explore its potential as a drug delivery system.
Synthesis Methods
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride can be synthesized in a laboratory by reacting phenylalanine with 2,3-difluorobenzaldehyde in the presence of a base such as sodium hydroxide. The reaction is carried out in an aqueous solution at room temperature. The resulting product is a white crystalline solid that is soluble in water, alcohol, and other organic solvents.
Scientific Research Applications
Methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride is used as a building block for peptide synthesis. It is also used in the synthesis of organic compounds such as peptides, peptidomimetics, and peptidomimetic drugs. It can also be used in the synthesis of proteins, nucleic acids, and other biopolymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride involves the reaction of 2,3-difluoroaniline with methyl chloroacetate in the presence of a base to form the intermediate methyl 2-amino-2-(2,3-difluorophenyl)acetate. This intermediate is then reacted with hydrochloric acid to form the final product, methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride.", "Starting Materials": [ "2,3-difluoroaniline", "methyl chloroacetate", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-difluoroaniline is added to a reaction flask.", "Step 2: Methyl chloroacetate is added to the reaction flask.", "Step 3: A base, such as sodium hydroxide, is added to the reaction flask to catalyze the reaction.", "Step 4: The reaction mixture is heated and stirred for several hours to allow the reaction to proceed.", "Step 5: The intermediate, methyl 2-amino-2-(2,3-difluorophenyl)acetate, is isolated and purified.", "Step 6: Hydrochloric acid is added to the intermediate to form the final product, methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride.", "Step 7: The product is isolated and purified to obtain the final compound." ] } | |
CAS RN |
2624121-96-4 |
Product Name |
methyl 2-amino-2-(2,3-difluorophenyl)acetate hydrochloride |
Molecular Formula |
C9H10ClF2NO2 |
Molecular Weight |
237.6 |
Purity |
95 |
Origin of Product |
United States |
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